Cas no 465-78-1 (Protoveratridine)

• Product Name: Protoveratridine
• CAS No: 465-78-1
• MF: C₃₂H₅₁NO₉
• MW: 593.748650789261
• CID: 1999075
• PubChem ID: 101428717
• Update Time: 2025-04-21

Protoveratridine Chemical and Physical Properties

Names and Identifiers

• Protoveratridine
• 4α,9-Epoxycevane-3β,4,7α,14,15α,16β,20-heptol 3-[(R)-2-methylbutanoate]
• Cevane-3,4,7,14,15,16,20-heptol, 4,9-epoxy-, 3-((2R)-2-methylbutanoate), (3beta,4alpha,7alpha,15alpha,16beta)-
• 36643HJB52
• Q27256526
• 465-78-1
• CEVANE-3,4,7,14,15,16,20-HEPTOL, 4,9-EPOXY-, 3-((2R)-2-METHYLBUTANOATE), (3.BETA.,4.ALPHA.,7.ALPHA.,15.ALPHA.,16.BETA.)-
• Cevane-3,4,7,14,15,16,20-heptol, 4,9-epoxy-, 3-(2-methylbutanoate), (3beta(R),4alpha,7alpha,15alpha,16beta)-
• Germine, 3-(2-methylbutyrate)
• CEVANE-3,4,7,14,15,16,20-HEPTOL, 4,9-EPOXY-, 3-(2-METHYLBUTANOATE), (3.BETA.(R),4.ALPHA.,7.ALPHA.,15.ALPHA.,16.BETA.)-
• UNII-36643HJB52
• NS00094263

• Inchi： 1S/C32H51NO9/c1-6-16(3)27(38)41-32-20-11-19(34)25-30(42-32,28(20,4)10-9-22(32)35)12-18-17-14-33-13-15(2)7-8-21(33)29(5,39)23(17)24(36)26(37)31(18,25)40/h15-26,34-37,39-40H,6-14H2,1-5H3
• InChI Key： RLZVVNPTGJNSBI-UHFFFAOYSA-N
• SMILES： CCC(C(OC12C(O)CCC3(C4(C(C(CC31)O)C1(C(C3C(C(C1O)O)C(O)(C)C1N(CC(CC1)C)C3)C4)O)O2)C)=O)C

Computed Properties

• Exact Mass: 593.356
• Monoisotopic Mass: 593.356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids